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Compound of Interest

Compound Name: Monuron TCA

CAS No.: 140-41-0

Cat. No.: B087056

Get Quote

CAS Registry Number: 140-41-0 Compound Class: Phenylurea / Halogenated Aliphatic Acid

Salt Complex

Executive Summary
Monuron TCA is a stoichiometric salt complex combining the phenylurea herbicide Monuron

[3-(4-chlorophenyl)-1,1-dimethylurea] and the halogenated acid herbicide TCA (Trichloroacetic

acid). Historically utilized as a non-selective, broad-spectrum soil sterilant, its environmental

behavior is defined by a critical dissociation event immediately upon contact with soil moisture.

This guide analyzes the divergent environmental fates of its two parent ions. While TCA

exhibits high aqueous solubility and rapid leaching potential, Monuron demonstrates moderate

persistence and lipophilicity, serving as a long-term reservoir for the toxic metabolite 4-

chloroaniline (PCA). Researchers must treat the environmental monitoring of Monuron TCA
not as a single analyte study, but as a dual-track investigation into differential mobility and

degradation kinetics.
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The fundamental error in early environmental modeling of Monuron TCA was treating the

complex as a single persistent entity. In aqueous soil environments (pH 5–8), the salt rapidly

dissociates.

Dissociation Equation:

Physicochemical Properties (Post-Dissociation)
Property

Monuron
Component

TCA Component
Environmental
Implication

Water Solubility 230 mg/L (25°C) ~1,200,000 mg/L

TCA leaches

immediately; Monuron

remains in topsoil.

Koc (Soil Adsorption) ~271 mL/g < 5 mL/g

Monuron binds to

organic carbon; TCA

moves with water

front.

Vapor Pressure mmHg 1.0 mmHg

TCA has volatilization

potential; Monuron is

non-volatile.

Primary Degradation
Microbial N-

demethylation

Microbial

Dechlorination

Distinct microbial

populations required

for remediation.

Degradation Pathways
The persistence of Monuron TCA is governed by the slower-degrading Monuron moiety. The

degradation is primarily biotic (microbial), as abiotic hydrolysis is negligible at neutral pH.

3.1 The Monuron Pathway (Toxicological Concern)
Monuron undergoes sequential N-demethylation. This is the critical pathway for researchers

because it leads to 4-chloroaniline, a stable, carcinogenic aromatic amine that binds

irreversibly to soil humic acids, complicating extraction and quantification.

Mechanism:
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N-Demethylation: Removal of the first methyl group to form Monomethyl-monuron.

Second Demethylation: Formation of 4-Chlorophenylurea.

Amide Hydrolysis: Cleavage of the urea linkage yields 4-Chloroaniline (PCA).

3.2 The TCA Pathway
TCA degrades via reductive dechlorination, eventually mineralizing to Carbon Dioxide (

) and Chloride ions (

). This process is aerobic and rapid (Half-life: 14–90 days) compared to Monuron.

Visualization: Monuron Degradation Cascade
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Figure 1: Sequential N-demethylation pathway of Monuron leading to the toxicologically

significant 4-chloroaniline.[1]

Environmental Persistence & Mobility
The "dual-clock" nature of Monuron TCA persistence requires distinct sampling schedules.

4.1 Half-Life (
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) Comparison
Matrix Monuron TCA Notes

Aerobic Soil 30 – 166 days 14 – 90 days

Monuron persistence

increases with clay

content.

Anaerobic Soil > 200 days > 100 days

Degradation stalls

without aerobic

microbial activity.

Photolysis (Water) ~5.5 hours Stable

Monuron

photodegrades rapidly

only in clear, surface

water.

4.2 Leaching Dynamics (Field Proven Insight)
TCA: Acts as a conservative tracer. In column studies, TCA breakthrough curves often match

bromide or chloride tracers, indicating zero retardation.

Monuron: Exhibits "chromatographic separation" in soil profiles. In a 1-meter soil column,

TCA will elute in the first pore volume, while Monuron may remain in the top 15cm.

Risk:[2][3][4][5] Groundwater contamination is primarily driven by TCA, whereas surface

runoff (sediment-bound) drives Monuron transport.

Validated Analytical Protocol: LC-MS/MS Determination
Objective: Simultaneous quantification of Monuron and 4-chloroaniline in soil matrices.

Methodology: Solid Phase Extraction (SPE) followed by Liquid Chromatography-Tandem Mass

Spectrometry.

5.1 Protocol Workflow
Extraction: Weigh 10g soil. Add 20mL Acetonitrile:Water (80:20 v/v). Shake for 60 min.

Centrifugation: 4000 rpm for 10 min. Collect supernatant.
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Clean-up (Critical Step): Pass through a HLB (Hydrophilic-Lipophilic Balance) SPE cartridge.

Monuron is moderately polar; HLB ensures retention of both parent and polar metabolites.

Elution: Elute with Methanol. Evaporate to dryness under

. Reconstitute in mobile phase.

Analysis: Inject into LC-MS/MS (ESI Positive Mode).

5.2 Instrumental Parameters (Self-Validating)
Column: C18 Reverse Phase (

).

Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.

MRM Transitions (Quantifier/Qualifier):

Monuron: 199.1

72.0 (Quant), 199.1

46.0 (Qual).

4-Chloroaniline:[2][3][6][7] 128.0

93.0 (Quant).

Visualization: Analytical Workflow
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Figure 2: Optimized extraction and detection workflow for Monuron residues in soil matrices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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